Cas no 306935-28-4 (5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid)

• Product Name: 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid
• CAS No: 306935-28-4
• MF: C₁₁H₁₁BrN₂O₃
• MW: 299.120641946793
• MDL: MFCD00209309
• CID: 300093
• PubChem ID: 736773
• Update Time: 2025-05-20

5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
• 5-[(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid
• 5-[4-(BROMO-3,5-DIMETHYLPYRAZOL-1-YL)METHYL]-2-FUROIC ACID
• 5-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• SB60987
• Maybridge1_004951
• HMS555J01
• FT-0619871
• MFCD00209309
• AJ-292/13525008
• CS-0217728
• EN300-83501
• J-516582
• Z275165662
• Oprea1_028819
• 306935-28-4
• AKOS000304099
• 5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
• A876118
• 5-[(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FUROICACID
• DTXSID50353098
• PS-4358
• ALBB-004526
• STK298449
• BBL037822
• DB-004639
• 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid

• MDL： MFCD00209309
• Inchi： 1S/C11H11BrN2O3/c1-6-10(12)7(2)14(13-6)5-8-3-4-9(17-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： TXZIGOBIIZTCGA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 297.99500
• Monoisotopic Mass: 297.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 207 °C
• Boiling Point: 465.0±45.0 °C at 760 mmHg
• Flash Point: 235.0±28.7 °C
• Refractive Index: 1.646
• PSA: 68.26000
• LogP: 2.60190
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid

Introduction to 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid (CAS No. 306935-28-4)

5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid (CAS No. 306935-28-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a fused heterocyclic system with bromine and methyl substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid consists of a pyrazole ring substituted with a bromine atom at the 4-position and two methyl groups at the 3- and 5-positions, connected to a furoic acid moiety through a methylene group. This arrangement imparts distinct reactivity and binding potential, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and their potential as pharmacophores. The pyrazole scaffold, in particular, is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine and methyl groups into the pyrazole ring enhances its electronic properties and influences its interactions with biological targets.

The furoic acid component of this compound adds another layer of complexity, providing a carboxylic acid functionality that can be further modified through esterification, amidation, or other transformations. This versatility makes 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid a versatile building block for synthesizing more complex molecules.

Recent research has highlighted the utility of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The pyrazole-furoic acid hybrid structure has shown promise in this context, with preliminary studies indicating that derivatives of 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid can modulate kinase activity effectively.

Moreover, the bromine substituent at the 4-position of the pyrazole ring provides a handle for further chemical manipulation through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the molecule, enabling the generation of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds for drug development.

The 2-furoic acid moiety also contributes to the overall solubility and bioavailability of potential drug candidates. Furan derivatives are known to exhibit good oral bioavailability due to their ability to cross biological membranes efficiently. This property makes 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid an attractive starting point for designing orally active drugs.

In conclusion, 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid (CAS No. 306935-28-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors and other bioactive molecules. Ongoing studies continue to explore its applications in drug discovery, leveraging its reactivity and bioavailability-enhancing properties to develop novel therapeutic agents.